Imatinib Hydrochloride
Imatinib Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
862366-25-4
VCID:
VC0128462
InChI:
InChI=1S/C29H31N7O.ClH/c1-21-5-10-25(18-27(21)34-29-31-13-11-26(33-29)24-4-3-12-30-19-24)32-28(37)23-8-6-22(7-9-23)20-36-16-14-35(2)15-17-36;/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34);1H
SMILES:
CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCN(CC3)C)NC4=NC=CC(=N4)C5=CN=CC=C5.Cl
Molecular Formula:
C29H32ClN7O
Molecular Weight:
530.1 g/mol
Imatinib Hydrochloride
CAS No.: 862366-25-4
Reference Standards
VCID: VC0128462
Molecular Formula: C29H32ClN7O
Molecular Weight: 530.1 g/mol
CAS No. | 862366-25-4 |
---|---|
Product Name | Imatinib Hydrochloride |
Molecular Formula | C29H32ClN7O |
Molecular Weight | 530.1 g/mol |
IUPAC Name | 4-[(4-methylpiperazin-1-yl)methyl]-N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide;hydrochloride |
Standard InChI | InChI=1S/C29H31N7O.ClH/c1-21-5-10-25(18-27(21)34-29-31-13-11-26(33-29)24-4-3-12-30-19-24)32-28(37)23-8-6-22(7-9-23)20-36-16-14-35(2)15-17-36;/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34);1H |
Standard InChIKey | JWOCADZZAHSVDR-UHFFFAOYSA-N |
SMILES | CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCN(CC3)C)NC4=NC=CC(=N4)C5=CN=CC=C5.Cl |
Canonical SMILES | CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCN(CC3)C)NC4=NC=CC(=N4)C5=CN=CC=C5.Cl |
Synonyms | 4-[(4-Methyl-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]benzamide Monohydrochloride; 4-[(4-Methyl-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phe |
PubChem Compound | 10437009 |
Last Modified | Nov 11 2021 |
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